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Compound of Interest

Compound Name: Didecyltrisulfane

Cat. No.: B15420975 Get Quote

A detailed examination of two organosulfur compounds, didecyltrisulfane and diallyl trisulfide,

reveals distinct profiles in their physicochemical properties and biological activities. This guide

provides a comparative analysis based on available experimental data to inform researchers

and drug development professionals.

Didecyltrisulfane and diallyl trisulfide (DATS) are both organosulfur compounds characterized

by a trisulfide bond. DATS is a well-known bioactive component of garlic (Allium sativum),

recognized for its potential therapeutic properties. Didecyltrisulfane, while less studied,

presents a different chemical structure that influences its biological interactions. This

comparison aims to delineate their respective characteristics to guide further research and

application.

Physicochemical Properties
The structural differences between didecyltrisulfane and diallyl trisulfide are foundational to

their varying properties. Diallyl trisulfide is a volatile, oily liquid that is colorless to pale yellow

with a strong garlic aroma. It is insoluble in water but soluble in organic solvents like ethanol

and ether. In contrast, information on the specific physical state and solubility of

didecyltrisulfane is less prevalent in publicly available research.
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Property Didecyltrisulfane Diallyl Trisulfide (DATS)

Chemical Formula C20H42S3 C6H10S3

Molar Mass 378.75 g/mol 178.33 g/mol

Appearance Data not available
Colorless to pale yellow oily

liquid

Solubility Data not available
Insoluble in water; soluble in

organic solvents

Odor Data not available Strong garlic-like odor

Biological Activities: A Comparative Overview
Both compounds exhibit a range of biological activities, though diallyl trisulfide has been more

extensively studied. The number of sulfur atoms in diallyl sulfides is a key determinant of their

antimicrobial and anticancer efficacy.

Antioxidant Activity
Organosulfur compounds from garlic, including DADS and DATS, are known for their ability to

protect against oxidative damage. DATS has demonstrated good antioxidant properties. The

antioxidant effects of diallyl disulfide (DADS), a related compound, include enhancing the

activity of glutathione peroxidase and superoxide dismutase (SOD).

Experimental Protocol: DPPH Radical Scavenging Assay

A common method to evaluate antioxidant activity is the 2,2-diphenyl-1-picrylhydrazyl (DPPH)

assay. This protocol involves:

Preparation of a stock solution of the test compound (didecyltrisulfane or diallyl trisulfide) in

a suitable solvent (e.g., ethanol).

A series of dilutions are made from the stock solution.

An aliquot of each dilution is mixed with a DPPH solution in ethanol.
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The mixture is incubated in the dark at room temperature for a specified period (e.g., 30

minutes).

The absorbance of the solution is measured using a spectrophotometer at a specific

wavelength (e.g., 517 nm).

The percentage of DPPH radical scavenging activity is calculated relative to a control. The

IC50 value, the concentration of the compound required to scavenge 50% of the DPPH

radicals, is then determined.
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Caption: Workflow for DPPH antioxidant assay.

Anti-inflammatory Effects
DATS has been shown to possess anti-inflammatory properties. It can inhibit the production of

pro-inflammatory mediators such as nitric oxide (NO) and cytokines like TNF-α and IL-6. This is

often achieved through the modulation of signaling pathways like NF-κB. The anti-inflammatory

effects of DADS involve the reduction of cytokine secretion and suppression of TNF-α activity.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay
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This assay is commonly performed using macrophage cell lines (e.g., RAW 264.7) stimulated

with lipopolysaccharide (LPS).

Culture macrophage cells in a suitable medium.

Pre-treat the cells with various concentrations of the test compound for a specific duration.

Stimulate the cells with LPS to induce NO production, excluding a negative control group.

After incubation, collect the cell culture supernatant.

Measure the concentration of nitrite, a stable product of NO, in the supernatant using the

Griess reagent.

The absorbance is measured at approximately 540 nm.

The percentage of NO inhibition is calculated by comparing the nitrite concentrations in

treated versus untreated LPS-stimulated cells.
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Caption: DATS inhibits the NF-κB signaling pathway.
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Anticancer Properties
Diallyl trisulfide has demonstrated significant anticancer activity against various cancer cell

lines. It can induce apoptosis (programmed cell death), cause cell cycle arrest, and inhibit

tumor metastasis. Studies have shown that the number of sulfur atoms is crucial, with DATS

being more potent than diallyl disulfide (DADS) and diallyl sulfide (DAS). DATS can generate

reactive oxygen species (ROS) within cancer cells, leading to apoptosis.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of the test compound for a specified period (e.g.,

24, 48, or 72 hours).

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well

and incubate.

Living cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple

formazan crystals.

Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

Measure the absorbance of the solution using a microplate reader at a specific wavelength

(e.g., 570 nm).

Cell viability is expressed as a percentage relative to the untreated control, and the IC50

value is determined.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15420975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diallyl Trisulfide

↑ Reactive Oxygen Species (ROS)

Mitochondrial Stress

Cytochrome c Release

Caspase-9 Activation

Caspase-3 Activation
(Executioner Caspase)

Apoptosis

Click to download full resolution via product page

Caption: DATS-induced intrinsic apoptosis pathway.
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Antimicrobial Activity
The antimicrobial activity of diallyl sulfides is also dependent on the number of sulfur atoms,

with trisulfides generally being more potent than disulfides and monosulfides. DATS has shown

efficacy against various foodborne pathogens. For example, it has been found to be effective

against Campylobacter jejuni, with Minimum Inhibitory Concentrations (MICs) often at or below

32 μg/mL.

Organism
Didecyltrisulfane MIC
(µg/mL)

Diallyl Trisulfide (DATS)
MIC (µg/mL)

Campylobacter jejuni Data not available ≤ 32 - 64

Trametes hirsuta (fungus) Data not available 56.1 (IC50)

Laetiporus sulphureus (fungus) Data not available 31.6 (IC50)

Experimental Protocol: Broth Microdilution for MIC Determination

Prepare a standardized inoculum of the target microorganism.

Serially dilute the test compound in a 96-well microtiter plate containing a suitable growth

medium.

Add the microbial inoculum to each well.

Include positive (microorganism with no compound) and negative (medium only) controls.

Incubate the plate under appropriate conditions (temperature, time).

The MIC is determined as the lowest concentration of the compound that visibly inhibits the

growth of the microorganism.

Safety and Toxicology
Diallyl trisulfide is generally considered safe for consumption at levels found in food. However,

in concentrated forms, it can be harmful if swallowed and may cause eye irritation. The LD50
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(oral, mouse) for diallyl trisulfide has been reported as 100 mg/kg. There is limited publicly

available toxicological data for didecyltrisulfane.

Compound LD50 (Oral, Mouse) Safety Notes

Didecyltrisulfane Data not available

Diallyl Trisulfide 100 mg/kg
Harmful if swallowed, causes

serious eye irritation.

Conclusion
Diallyl trisulfide is a well-researched organosulfur compound with potent antioxidant, anti-

inflammatory, anticancer, and antimicrobial properties. Its mechanisms of action often involve

the modulation of key signaling pathways and the induction of oxidative stress in pathogenic

cells. Didecyltrisulfane, with its distinct long-chain alkyl groups, remains a less-explored

molecule. The available data strongly supports the continued investigation of DATS for various

therapeutic applications. Future research on didecyltrisulfane is warranted to determine if its

unique chemical structure translates to novel or enhanced biological activities compared to its

well-known counterpart. Comparative studies under identical experimental conditions would be

invaluable for a direct assessment of their therapeutic potential.

To cite this document: BenchChem. [Didecyltrisulfane Versus Diallyl Trisulfide: A
Comparative Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15420975#didecyltrisulfane-versus-diallyl-trisulfide-a-
comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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